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Compound of Interest

Compound Name: Azido-PEG24-alcohol

Cat. No.: B3118739 Get Quote

In-Depth Technical Guide: Azido-PEG24-alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

structural information for Azido-PEG24-alcohol, a heterobifunctional polyethylene glycol

(PEG) linker. This reagent is of significant interest in bioconjugation, drug delivery, and

proteomics, serving as a versatile tool for linking molecules of interest.

Core Properties of Azido-PEG24-alcohol
Azido-PEG24-alcohol is characterized by a terminal azide group (-N₃) and a terminal hydroxyl

group (-OH), separated by a 24-unit polyethylene glycol spacer. This structure imparts unique

functionalities: the azide group allows for covalent attachment to alkyne-containing molecules

via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne

cycloaddition (SPAAC), commonly known as "click chemistry".[1][2][3] The hydroxyl group

offers a reactive site for further derivatization or conjugation to other molecules.[1][4] The

hydrophilic PEG chain enhances the solubility and biocompatibility of the resulting conjugates.

Quantitative Data Summary
The key quantitative data for Azido-PEG24-alcohol are summarized in the table below for

easy reference and comparison.
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Property Value References

Molecular Weight 1100.3 g/mol

Molecular Formula C₄₈H₉₇N₃O₂₄

CAS Number 2415674-94-9

Purity >95%

Structural Representation
The structural formula of Azido-PEG24-alcohol illustrates the linear arrangement of the azide,

the polyethylene glycol chain, and the terminal hydroxyl group.

PEG Chain (24 repeating units)

N₃- CH₂ -OHCH₂ O

Click to download full resolution via product page

Caption: Structural diagram of Azido-PEG24-alcohol.

Experimental Protocols
While specific experimental protocols are highly dependent on the application, the following

provides a generalized workflow for a typical bioconjugation reaction using Azido-PEG24-
alcohol via CuAAC (Click Chemistry).

Workflow for Protein-Small Molecule Conjugation via
CuAAC
This workflow outlines the steps to conjugate an alkyne-modified small molecule to a protein

that has been functionalized with Azido-PEG24-alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3118739?utm_src=pdf-body
https://www.benchchem.com/product/b3118739?utm_src=pdf-body-img
https://www.benchchem.com/product/b3118739?utm_src=pdf-body
https://www.benchchem.com/product/b3118739?utm_src=pdf-body
https://www.benchchem.com/product/b3118739?utm_src=pdf-body
https://www.benchchem.com/product/b3118739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3118739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Conjugation Reaction

Analysis and Purification

1. Functionalize Protein
with NHS-Azido-PEG24-alcohol

2. Purify Azide-PEG24-Protein
(e.g., SEC)

4. Mix Azide-PEG24-Protein
and Alkyne-Small Molecule

3. Prepare Alkyne-Modified
Small Molecule

5. Add Cu(I) Catalyst
(e.g., CuSO₄/Sodium Ascorbate)

6. Incubate at Room Temperature

7. Quench Reaction
(e.g., with EDTA)

8. Purify Conjugate
(e.g., Dialysis, SEC)

9. Characterize Conjugate
(e.g., SDS-PAGE, Mass Spec)

Click to download full resolution via product page

Caption: CuAAC conjugation workflow.
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Disclaimer:Our products are intended for research and development purposes only. They are

not intended for use in humans or animals, including as drugs, medical devices, or diagnostic

tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3118739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

